Cas no 92176-85-7 (1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)-)

1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)- structure
92176-85-7 structure
Product Name:1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)-
CAS No:92176-85-7
MF:C16H8Cl2O3
MW:319.138922691345
CID:743237
PubChem ID:13765579
Update Time:2025-04-19

1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)-
    • 5-(4-ethynylphenoxy)benzene-1,3-dicarbonyl chloride
    • SCHEMBL5000739
    • 5-(4-Ethynylphenoxy)benzene-1,3-dicarbonyl dichloride
    • 92176-85-7
    • DTXSID80548859
    • Inchi: 1S/C16H8Cl2O3/c1-2-10-3-5-13(6-4-10)21-14-8-11(15(17)19)7-12(9-14)16(18)20/h1,3-9H
    • InChI Key: ZLXNNWJYUZEWSC-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C(=O)Cl)C=C(C=1)OC1C=CC(C#C)=CC=1)=O

Computed Properties

  • Exact Mass: 317.9850495g/mol
  • Monoisotopic Mass: 317.9850495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 43.4Ų

1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)- Related Literature

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